Cas no 1260654-15-6 (3-(3-fluoro-2-methoxyphenyl)pyrrolidine)

• Product Name: 3-(3-fluoro-2-methoxyphenyl)pyrrolidine
• CAS No: 1260654-15-6
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6491516
• PubChem ID: 82606214
• Update Time: 2025-06-08

3-(3-fluoro-2-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-methoxyphenyl)pyrrolidine
• 1260654-15-6
• EN300-1848604

• Inchi： 1S/C11H14FNO/c1-14-11-9(3-2-4-10(11)12)8-5-6-13-7-8/h2-4,8,13H,5-7H2,1H3
• InChI Key： NQEMSDFISPCARP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C1CNCC1

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(3-fluoro-2-methoxyphenyl)pyrrolidine

Introduction to 3-(3-fluoro-2-methoxyphenyl)pyrrolidine (CAS No: 1260654-15-6)

3-(3-fluoro-2-methoxyphenyl)pyrrolidine, identified by its Chemical Abstracts Service (CAS) number 1260654-15-6, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The compound belongs to the pyrrolidine class of nitrogen-containing heterocycles, which are widely recognized for their role in various biological processes and therapeutic interventions. Pyrrolidine derivatives have been extensively studied for their pharmacological activity, particularly in the context of central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The structural motif of 3-(3-fluoro-2-methoxyphenyl)pyrrolidine offers a promising platform for modulating biological targets due to its ability to engage with multiple receptor systems.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated aromatic compounds, as the introduction of fluorine atoms can significantly enhance the metabolic stability, binding affinity, and overall pharmacokinetic profile of drug candidates. The fluoro-substituted phenyl ring in 3-(3-fluoro-2-methoxyphenyl)pyrrolidine contributes to its potential as a lead compound in drug discovery. Fluorine atoms can influence the electronic properties of the molecule, leading to improved interactions with biological targets such as enzymes and receptors.

The methoxy-group in the same aromatic ring further enhances the compound's versatility. Methoxy substitution is known to increase lipophilicity while maintaining good solubility, which is crucial for oral bioavailability. This balance makes 3-(3-fluoro-2-methoxyphenyl)pyrrolidine an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 3-(3-fluoro-2-methoxyphenyl)pyrrolidine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the pyrrolidine ring typically involves cyclization reactions, often catalyzed by transition metals or acid/base-mediated processes. The subsequent installation of the fluoro- and methoxy-substituents demands careful selection of reagents and methodologies to ensure high yield and purity.

3-(3-fluoro-2-methoxyphenyl)pyrrolidine. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired aromatic framework. Additionally, flow chemistry has emerged as a powerful tool for optimizing reaction conditions and improving scalability.

The pharmacological evaluation of 3-(3-fluoro-2-methoxyphenyl)pyrrolidine has revealed promising activities in several disease models. Preclinical studies suggest that this compound may exhibit potent effects on neurotransmitter systems relevant to depression and anxiety disorders. The ability of the pyrrolidine core to modulate serotonin receptors has been a focus of research, with early data indicating potential therapeutic benefits.

fluoro- and methoxy-substituents allows for fine-tuning of pharmacological properties, enabling the design of derivatives with enhanced specificity and efficacy. 3-(3-fluoro-2-methoxyphenyl)pyrrolidine cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify key interaction points with biological targets. These insights have guided medicinal chemists in optimizing lead structures through structure-based drug design approaches. 3-(3-fluoro-2-methoxyphenyl)pyrrolidine strong>(CAS No: 1260654-15-6) represents a compelling example of how structural modifications can yield bioactive molecules with significant therapeutic potential. Its unique combination of substituents makes it a valuable scaffold for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.